(E)-N-butyl-2-cyano-3-(2,6-dichlorophenyl)prop-2-enamide

• IUPAC Name: (E)-N-butyl-2-cyano-3-(2,6-dichlorophenyl)prop-2-enamide
• InChI: InChI=1S/C14H14Cl2N2O/c1-2-3-7-18-14(19)10(9-17)8-11-12(15)5-4-6-13(11)16/h4-6,8H,2-3,7H2,1H3,(H,18,19)/b10-8+
• InChI Key: BMVSWYOSBWRPHM-CSKARUKUSA-N
• Canonical SMILES: CCCCNC(=O)C(=CC1=C(C=CC=C1Cl)Cl)C#N
• Isomeric SMILES: CCCCNC(=O)/C(=C/C1=C(C=CC=C1Cl)Cl)/C#N
• Molecular Formula: C14H14Cl2N2O
• Molecular Weight: 297.2 g/mol

Description

“(E)-N-butyl-2-cyano-3-(2,6-dichlorophenyl)prop-2-enamide” is a complex organic compound. It contains a cyano group (-CN), an amide group (-CONH2), and a dichlorophenyl group (a benzene ring with two chlorine atoms attached). The “(E)” denotes the configuration of the double bond, indicating that the highest priority groups on each carbon of the double bond are on opposite sides.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the amide group and the introduction of the dichlorophenyl and cyano groups. Without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the cyano, amide, and dichlorophenyl groups. These functional groups would likely influence the compound’s physical and chemical properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The cyano group might undergo reactions such as hydrolysis or reduction. The amide group could participate in reactions like amide hydrolysis. The dichlorophenyl group might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar amide and cyano groups might increase the compound’s solubility in polar solvents.

Mechanism of Action

Without specific context (such as the compound’s use in a biological system or a chemical process), it’s difficult to predict the mechanism of action of this compound.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. This could include investigating its reactivity, exploring its potential uses in chemical or biological systems, and assessing its safety and environmental impact.